Cas no 861882-87-3 (2-(Aminomethyl)-5-carbamimidoylbenzoic acid)

• Product Name: 2-(Aminomethyl)-5-carbamimidoylbenzoic acid
• CAS No: 861882-87-3
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 2194036
• PubChem ID: 96536451
• Update Time: 2025-05-23

2-(Aminomethyl)-5-carbamimidoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-carbamimidoylbenzoic acid
• DB-346227
• F51940
• 861882-87-3

• Inchi： 1S/C9H11N3O2/c10-4-6-2-1-5(8(11)12)3-7(6)9(13)14/h1-3H,4,10H2,(H3,11,12)(H,13,14)
• InChI Key： CWDZAQWMOPZWIT-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C(=N)N)C=CC=1CN)=O

Computed Properties

• Exact Mass: 193.085126602Da
• Monoisotopic Mass: 193.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 113Ų

Additional information on 2-(Aminomethyl)-5-carbamimidoylbenzoic acid

2-(Aminomethyl)-5-carbamimidoylbenzoic Acid: A Comprehensive Overview

2-(Aminomethyl)-5-carbamimidoylbenzoic acid, identified by the CAS number 861882-87-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, often abbreviated asAMBCA, has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoic acid backbone with two key substituents: an aminomethyl group at the 2-position and a carbamimidoyl group at the 5-position. These functional groups contribute to its chemical reactivity and biological activity.

The synthesis ofAMBCA involves a multi-step process that typically begins with the preparation of the benzoic acid derivative. Recent advancements in synthetic chemistry have enabled more efficient routes, including the use of microwave-assisted synthesis and catalytic methods, which enhance yield and purity. Researchers have also explored the use of biocatalysts, such as enzymes, to facilitate key transformations in the synthesis pathway. These developments underscore the growing interest in sustainable and eco-friendly methods for producing complex molecules likeAMBCA.

AMBCA's biological activity has been extensively studied, particularly in the context of its potential as a therapeutic agent. Experimental studies have demonstrated that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders. Recent research has also highlighted its ability to modulate key signaling pathways involved in cell proliferation and apoptosis, suggesting its potential role in anticancer therapy.

In addition to its pharmacological applications, AMBCA has found utility in materials science. Its ability to form stable metal complexes has led to its use in designing novel catalysts for organic transformations. For instance, recent studies have shown that AMBCA-based metal-organic frameworks (MOFs) exhibit exceptional catalytic activity in alkene epoxidation and other oxidation reactions. This versatility underscores the compound's importance across diverse scientific disciplines.

The structural elucidation ofAMBCA has been achieved through advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods have provided critical insights into the compound's three-dimensional arrangement, which is essential for understanding its reactivity and function. Computational modeling studies have further complemented these efforts by predicting the compound's electronic properties and interaction patterns with biological targets.

AMBCA's stability under various conditions has been another area of focus for researchers. Studies have shown that the compound is relatively stable under physiological conditions, which is a desirable trait for pharmaceutical applications. However, it exhibits sensitivity to strong oxidizing agents, which necessitates careful handling during synthesis and storage.

The environmental impact ofAMBCA is another consideration that has emerged with increasing awareness of sustainability in chemical research. Preliminary studies suggest that the compound biodegrades under aerobic conditions, albeit at a slower rate compared to other organic compounds. Efforts are underway to optimize its degradation pathways through enzymatic modifications or co-metabolic processes.

In conclusion,2-(Aminomethyl)-5-carbamimidoylbenzoic acid, with its unique chemical structure and diverse functional groups, represents a valuable molecule with applications spanning pharmacology, catalysis, and materials science. Ongoing research continues to uncover new facets of this compound's potential, ensuring its relevance in both academic and industrial settings.